Caesium dihydrogen phosphate

Specification

• CAS No.: 18649-05-3
• Molecular Formula: CsH2PO4; CsH2O4P
• Molecular Weight: 229.893 g/mol
• IUPAC Name: cesium;dihydrogen phosphate
• Standard InChI: InChI=1S/Cs.H3O4P/c;1-5(2,3)4/h;(H3,1,2,3,4)/q+1;/p-1
• Standard InChI Key: QPTUMKXXAAHOOE-UHFFFAOYSA-M
• SMILES: OP(=O)(O)[O-].[Cs+]
• Canonical SMILES: [H+].[H+].[O-]P(=O)([O-])[O-].[Cs+]

Introduction

Property	Value
IUPAC Name	cesium;dihydrogen phosphate
CAS Number	18649-05-3
Molecular Formula	CsH₂PO₄
Molecular Weight	229.893 g/mol
InChI	InChI=1S/Cs.H3O4P/c;1-5(2,3)4/h;(H3,1,2,3,4)/q+1;/p-1
SMILES	OP(=O)(O)[O-].[Cs+]
Wikipedia Entry	Monocaesium phosphate

Table 1: Chemical identity of caesium dihydrogen phosphate

Chemical Structure and Composition

Caesium dihydrogen phosphate consists of cesium cations (Cs⁺) and dihydrogen phosphate anions (H₂PO₄⁻). The structure involves a network of hydrogen bonds that play a crucial role in its physical and electrical properties, particularly in relation to its proton conduction mechanism.

Crystal Structure

The crystal structure of caesium dihydrogen phosphate has been a subject of detailed investigation. Early studies suggested an orthorhombic structure in the paraelectric state, but more recent structural investigations have revealed a monoclinic structure with the space group C. This structural characteristic differentiates caesium dihydrogen phosphate from other phosphates in the KH₂PO₄ family.

Physical Properties

Caesium dihydrogen phosphate exhibits several notable physical properties that make it valuable for various applications. These properties are intrinsically linked to its crystal structure and chemical composition.

Thermal Properties

Property	Value
Melting Point	231-233°C
Superprotonic Phase Transition	~230°C
Dehydration Temperature Range	230-260°C (humidity dependent)

Table 2: Thermal properties of caesium dihydrogen phosphate

The compound undergoes a superprotonic phase transition at approximately 230°C, which results in a dramatic increase in proton conductivity by several orders of magnitude. For example, when the temperature increases from 223°C to 233°C, the proton conductivity increases from 8.5 × 10⁻⁶ to 1.8 × 10⁻² S·cm⁻¹.

Preparation Methods

Several methods have been developed for the synthesis of caesium dihydrogen phosphate, each with specific advantages depending on the desired properties and applications.

Aqueous Solution Method

The aqueous solution method is one of the most common approaches for synthesizing caesium dihydrogen phosphate. This process typically involves:

• Dissolving caesium carbonate (Cs₂CO₃) in water

• Adding phosphoric acid (H₃PO₄) with a slight over-stoichiometry

• Precipitating the product in methanol

• Filtering and washing the precipitate with methanol

• Drying the final product at 80°C overnight

This method is favored for its simplicity and ability to produce high-purity caesium dihydrogen phosphate.

Alternative Synthesis Routes

Other preparation methods include:

• Precipitation Method: Involving the reaction of caesium salts with phosphoric acid in controlled conditions

• Sol-Gel Method: Offering advantages in terms of morphology control and producing materials with high surface area

• Mechanochemical Synthesis: Used particularly for preparing binary mixtures of caesium dihydrogen phosphate with other compounds

Applications

Caesium dihydrogen phosphate has found applications in various fields due to its unique properties, particularly its proton conductivity and thermal stability.

Industrial Applications

The compound is utilized in various industrial sectors, serving as:

• A cesium source in the production of glass, optics, and ceramics

• A component in high-temperature applications due to its thermal stability

• A potential material for specialized coatings and films

Fuel Cell Applications

One of the most promising applications of caesium dihydrogen phosphate is as an electrolyte in intermediate-temperature fuel cells:

• Fuel cells based on caesium dihydrogen phosphate electrolytes have demonstrated power densities as high as 400 mW·cm⁻²

• The operational temperature range for such fuel cells is typically between 235-243°C

• Active humidification is required to prevent dehydration and maintain stable operation

Proton Conductivity and Superprotonic Behavior

The proton conductivity of caesium dihydrogen phosphate is one of its most remarkable properties, particularly its superprotonic phase transition.

Superprotonic Phase Transition

At approximately 230°C, caesium dihydrogen phosphate undergoes a superprotonic phase transition, resulting in:

• A dramatic increase in proton conductivity by several orders of magnitude

• Development of a dynamic disordered hydrogen bond network

• Enhanced proton mobility through the crystal structure

This phenomenon makes caesium dihydrogen phosphate particularly valuable for applications requiring high proton conductivity in the intermediate temperature range.

Proton Conduction Mechanism

The proton conduction in caesium dihydrogen phosphate occurs primarily through:

• The Grotthuss-type mechanism, involving proton hopping between phosphate groups

• Local reorientation of phosphate tetrahedra

• A hydrogen bond network that facilitates proton transport

Conductivity Enhancement Strategies

Research has explored various approaches to enhance the proton conductivity of caesium dihydrogen phosphate, including:

• Heterogeneous doping with compounds such as alumina or zirconia

• Incorporation of caesium hydrogen sulfate (CsHSO₄)

• Addition of N-heterocycles like 1,2,4-triazole, benzimidazole, or imidazole

• Composite formation with finely dispersed SiO₂, SrZrO₃, or H₃PW₁₂O₄₀

Dehydration Behavior

Under high-temperature conditions, caesium dihydrogen phosphate can undergo dehydration, which significantly affects its properties and performance in applications.

Dehydration Mechanism

The dehydration of caesium dihydrogen phosphate occurs through a two-step process:

• CsH₂PO₄ → Cs₂H₂P₂O₇ (caesium hydrogen pyrophosphate) + H₂O

• Cs₂H₂P₂O₇ → 2CsPO₃ (caesium metaphosphate) + H₂O

Studies have shown that the first step predominates, with caesium hydrogen pyrophosphate appearing as a kinetically favored, transient phase.

Thermodynamics of Dehydration

The relationship between the onset temperature of dehydration (T_dehy) and water partial pressure (p_H₂O) has been determined to be:

log(p_H₂O/atm) = 6.11(±0.82) − 3.63(±0.42) × 1000/(T_dehy/K)

This relationship provides valuable information for understanding the thermodynamic parameters of the dehydration reaction and for designing systems that can maintain the stability of caesium dihydrogen phosphate under operational conditions.

Humidity Effects

Humidity plays a crucial role in preventing dehydration and maintaining the stability of caesium dihydrogen phosphate:

• Active humidification is required for stable operation in fuel cells

• Higher water partial pressures increase the temperature threshold for dehydration

• Surface and strongly bound water significantly affect the conductivity at temperatures below the superprotonic phase transition

Research Findings and Current Studies

Recent research on caesium dihydrogen phosphate has focused on understanding its fundamental properties and exploring new applications.

Composite Materials

Significant research has been directed toward the development of composite materials containing caesium dihydrogen phosphate to improve its properties:

• Binary mixtures with N-heterocycles have been investigated to extend the operational temperature range

• Comparisons between caesium hydrogen sulfate and caesium dihydrogen phosphate mixtures have revealed interesting differences in acid-base chemistry and resulting properties

• Composites with polymers and fiber reinforcements have been developed to improve mechanical properties and reduce thickness

Electrolyte Applications

Recent studies have explored the potential of caesium dihydrogen phosphate as an electrolyte in various electrochemical devices:

• Fuel Cells: Optimization of electrode materials and operating conditions for improved performance

• Water Electrolysis: Investigation of compatibility with various catalysts and performance evaluation at intermediate temperatures

• Sensors and Other Electrochemical Devices: Exploration of novel applications leveraging the unique proton conductivity properties

Challenges and Future Directions

Current research also addresses several challenges associated with caesium dihydrogen phosphate:

• Dehydration Prevention: Development of strategies to prevent or mitigate dehydration at operational temperatures

• Mechanical Properties: Improvement of mechanical stability and processability for practical applications

• Interface Optimization: Enhancement of interfaces between caesium dihydrogen phosphate and electrode materials

• Long-term Stability: Investigation of long-term stability under operational conditions